Cas no 2096339-84-1 (3,5-Difluoro-4-isobutoxyphenylboronic acid)

• Product Name: 3,5-Difluoro-4-isobutoxyphenylboronic acid
• CAS No: 2096339-84-1
• MF: C₁₀H₁₃BF₂O₃
• MW: 230.016230344772
• MDL: MFCD20231444
• CID: 4638204
• Update Time: 2025-05-24

3,5-Difluoro-4-isobutoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-isobutoxyphenylboronic acid
• Y2441
• (3,5-Difluoro-4-isobutoxyphenyl)boronic acid
• [3,5-difluoro-4-(2-methylpropoxy)phenyl]boronic acid

• MDL： MFCD20231444
• Inchi： 1S/C10H13BF2O3/c1-6(2)5-16-10-8(12)3-7(11(14)15)4-9(10)13/h3-4,6,14-15H,5H2,1-2H3
• InChI Key： WOGNDMLESCLXOR-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=C(C=1OCC(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 204
• Topological Polar Surface Area: 49.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3,5-Difluoro-4-isobutoxyphenylboronic acid

Comprehensive Overview of 3,5-Difluoro-4-isobutoxyphenylboronic Acid (CAS No. 2096339-84-1)

3,5-Difluoro-4-isobutoxyphenylboronic acid (CAS No. 2096339-84-1) is a highly specialized boronic acid derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. This compound, characterized by its unique fluorinated isobutoxy substituents, serves as a critical building block in the development of advanced small molecule drugs and functional materials. Its molecular structure, featuring a phenylboronic acid core, enables versatile applications in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry.

The growing demand for fluorinated boronic acids like 3,5-Difluoro-4-isobutoxyphenylboronic acid is driven by their exceptional bioavailability and metabolic stability, making them indispensable in the design of next-generation therapeutics. Researchers are particularly interested in its role in targeting enzyme inhibitors and receptor modulators, especially in oncology and neurology. Recent studies highlight its potential in PET imaging probes, where its fluorine atoms enhance binding affinity and imaging resolution.

From an industrial perspective, 3,5-Difluoro-4-isobutoxyphenylboronic acid is synthesized through meticulous palladium-catalyzed borylation or halogen-lithium exchange protocols. Its purity and stability are critical for high-throughput screening (HTS) in drug discovery. The compound’s isobutoxy group further improves solubility in organic solvents, facilitating its use in parallel synthesis and combinatorial chemistry workflows.

Environmental and regulatory considerations are also paramount. Unlike traditional hazardous intermediates, this compound aligns with green chemistry principles due to its low toxicity profile and minimal waste generation. Its compatibility with flow chemistry systems underscores its relevance in sustainable manufacturing, a trending topic among pharmaceutical innovators.

In the context of AI-driven drug discovery, 3,5-Difluoro-4-isobutoxyphenylboronic acid is frequently cited in cheminformatics databases as a scaffold for virtual screening. Its structural motifs are leveraged by machine learning algorithms to predict novel bioactive compounds, addressing pressing challenges like antibiotic resistance and neurodegenerative diseases.

For suppliers and distributors, ensuring batch-to-batch consistency and regulatory compliance (e.g., REACH, FDA) is essential. The compound’s CAS No. 2096339-84-1 serves as a key identifier in global chemical inventories, streamlining procurement for research institutions and biotech startups.

Looking ahead, the integration of 3,5-Difluoro-4-isobutoxyphenylboronic acid into nanotechnology and targeted drug delivery systems presents exciting opportunities. Its boronate ester formation capability is being explored for stimuli-responsive materials, aligning with the rise of precision medicine.